Cas no 1903434-60-5 (3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione
• CAS No: 1903434-60-5
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 6454443
• PubChem ID: 92129222
• Update Time: 2025-05-18

3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione
• 1903434-60-5
• F6524-3920
• CHEMBL4942238
• 3-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl]-1lambda6-thiolane-1,1-dione
• (1,1-dioxidotetrahydrothiophen-3-yl)(3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl)methanone
• (1,1-dioxothiolan-3-yl)-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl]methanone
• AKOS025390450

• Inchi： 1S/C18H21N3O4S/c1-12-19-17(25-20-12)16-10-21(9-15(16)13-5-3-2-4-6-13)18(22)14-7-8-26(23,24)11-14/h2-6,14-16H,7-11H2,1H3
• InChI Key： IPXOQFHUFRKJLY-UHFFFAOYSA-N
• SMILES： S1(CCC(C(N2CC(C3=NC(C)=NO3)C(C3C=CC=CC=3)C2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione

Research Brief on 1903434-60-5 and 3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione

The compound with the CAS number 1903434-60-5, specifically known as 3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a 1,2,4-oxadiazole ring and a thiolane-1,1-dione moiety, is being investigated for its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for drug development.

Recent literature highlights the synthetic pathways employed to produce 1903434-60-5, with particular emphasis on the optimization of yield and purity. Researchers have utilized advanced techniques such as multi-step organic synthesis, involving key intermediates like 3-methyl-1,2,4-oxadiazole derivatives and phenylpyrrolidine scaffolds. The incorporation of the thiolane-1,1-dione group has been noted for its role in enhancing the compound's stability and bioavailability, which are critical factors for its potential use in vivo.

In terms of biological activity, preliminary studies have demonstrated that 1903434-60-5 exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, the compound has shown significant activity against protein kinases and proteases, which are often implicated in diseases such as cancer and autoimmune disorders. These findings are supported by in vitro assays and molecular docking studies, which suggest a high affinity for the active sites of these enzymes.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 1903434-60-5 have revealed favorable profiles, including good oral bioavailability and metabolic stability. Animal studies have indicated that the compound can achieve therapeutic concentrations in target tissues with minimal off-target effects, underscoring its potential as a lead compound for further development. However, challenges such as potential toxicity and the need for formulation optimization remain areas of active research.

The broader implications of these findings are significant for the pharmaceutical industry. The structural novelty of 1903434-60-5, combined with its promising biological activity, positions it as a valuable scaffold for the design of new therapeutic agents. Researchers are now exploring derivatives and analogs to further enhance its efficacy and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 1903434-60-5, or 3-3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione, represents a promising avenue for drug discovery. Its unique chemical structure, coupled with its demonstrated biological activity, makes it a compelling subject for ongoing and future research. As the scientific community continues to unravel its full potential, this compound may soon emerge as a key player in the development of novel therapeutics for a range of diseases.